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Compound of Interest

Compound Name:
Ethyl 2-(4-Fluorobenzyl)oxazole-4-

carboxylate

Cat. No.: B11717460 Get Quote

Ethyl 2-(4-fluorobenzyl)oxazole-4-carboxylate[1][2]
Executive Summary
CAS 500367-20-4, chemically identified as Ethyl 2-(4-fluorobenzyl)oxazole-4-carboxylate, is

a high-value heterocyclic intermediate. It serves as a critical scaffold in the synthesis of

bioactive small molecules, particularly in the development of kinase inhibitors and GPCR

modulators where the oxazole moiety acts as a bioisostere for amide or ester linkages.

Unlike commodity chemicals, this compound is classified as a Specialized Research Building

Block. Its sourcing landscape is defined by "Make-to-Order" (MTO) or "Inquiry-Based" pricing

models rather than off-the-shelf catalog availability. This guide outlines the technical

specifications, validated sourcing strategies, and quality assurance protocols required to

procure research-grade material effectively.

Chemical Identity & Physicochemical Properties
Understanding the fundamental properties of CAS 500367-20-4 is essential for handling,

storage, and reaction planning.
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Property Specification

Chemical Name Ethyl 2-(4-fluorobenzyl)oxazole-4-carboxylate

CAS Number 500367-20-4

Molecular Formula C₁₃H₁₂FNO₃

Molecular Weight 249.24 g/mol

Core Scaffold 2,4-Disubstituted Oxazole

Physical State Off-white to pale yellow solid (typically)

Solubility
Soluble in DMSO, DMF, Methanol, DCM;

Sparingly soluble in water

Purity Grade Research Grade (>97% HPLC)

SMILES CCOC(=O)c1coc(Cc2ccc(F)cc2)n1

Structural Significance
The compound features a 2,4-disubstituted oxazole ring. The C2 position bears a 4-

fluorobenzyl group, a common pharmacophore used to improve metabolic stability (via fluorine

substitution) and lipophilicity. The C4 position holds an ethyl ester, which serves as a versatile

handle for further functionalization (e.g., hydrolysis to acid, reduction to alcohol, or conversion

to amides).

Sourcing Landscape & Pricing Analysis
The market for CAS 500367-20-4 is fragmented, with supply concentrated among specialized

organic synthesis CROs (Contract Research Organizations) rather than bulk distributors.

Primary Suppliers
Based on current database indexing (ChemicalBook, BOC Sciences), the following entities are

the primary sources. Note that "In Stock" status often implies a rapid synthesis capability rather

than physical inventory.
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BOC Sciences: Major supplier for heterocyclic building blocks. Often holds small inventory or

offers rapid synthesis.

Amadis Chemical: Known for specialized intermediates.

ChemicalBook (Aggregator): Lists multiple regional Chinese manufacturers.

Pricing Tiers (Estimated)
Note: Prices are volatile and depend on synthesis scale. The following are typical ranges for

research-grade (>97%) material.

Pack Size
Estimated Price Range
(USD)

Availability Status

100 mg $50 - $120 High Probability (In Stock)

1 g $150 - $350
Medium Probability (2-3

weeks)

5 g $600 - $1,200
Low Probability (Make-to-

Order)

Bulk (>100g) Inquiry Only Custom Synthesis Required

Sourcing Decision Matrix
The following diagram illustrates the decision logic for selecting a supplier based on project

urgency and scale.

Need CAS 500367-20-4 Check 'In Stock' Status Urgency?

Order Catalog Item
(100mg - 1g)High (Need < 1 week)

Request Custom Quote
(Lead time 2-4 weeks)

Low (Can wait)

Process R&D Quote
(>10g)

Scale > 10g
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Figure 1: Sourcing decision tree for specialized building blocks.

Technical Expertise: Synthesis & Validation
To ensure scientific integrity, researchers must validate the identity of the procured material.[1]

Since this is a specialized intermediate, Certificates of Analysis (CoA) from suppliers should be

cross-verified.

Likely Synthetic Route (Hantzsch Oxazole Synthesis)
Understanding the synthesis helps in identifying potential impurities (e.g., unreacted starting

materials). The most probable route involves the condensation of 2-(4-fluorophenyl)acetamide

with Ethyl bromopyruvate.

Precursors: 2-(4-fluorophenyl)acetamide + Ethyl 3-bromo-2-oxopropanoate.

Reaction: Cyclization under thermal conditions or with a dehydrating agent.

Potential Impurities:

4-Fluorophenylacetic acid (hydrolysis byproduct).

Ethyl bromopyruvate (starting material).

Regioisomers (unlikely in this specific Hantzsch synthesis but possible in other routes).

Quality Assurance Protocol
Every batch received must undergo the following "Self-Validating System" before use in

biological assays or further synthesis.
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Method Acceptance Criteria Purpose

1H-NMR (DMSO-d6)

Integration of ethyl group

(triplet/quartet) matches

aromatic signals (4H) and

oxazole proton (1H).

Confirms structure and solvent

content.[2]

LC-MS
Single peak >97% area; Mass

[M+H]+ = 250.24.

Confirms purity and molecular

weight.

TLC
Single spot (visualized under

UV).
Quick purity check.

QC Workflow Diagram
This workflow ensures that only validated material enters the experimental pipeline.
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Receive Shipment
(CAS 500367-20-4)

Visual Inspection
(Color/Form)

Solubility Test
(DMSO/MeOH)

LC-MS Analysis
(Mass Confirmation)

1H-NMR Analysis
(Structure Verification)

Pass Criteria?

Release to Lab

Yes (>97%)

Quarantine / Return

No (<95% or Wrong Mass)

Click to download full resolution via product page

Figure 2: Quality Control (QC) workflow for validating incoming research chemicals.

Handling and Safety
Storage: Store at 2-8°C (short term) or -20°C (long term) under inert atmosphere

(Nitrogen/Argon). Esters can hydrolyze if exposed to moisture over time.
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Safety: Treat as a potential irritant. Wear standard PPE (Gloves, Goggles, Lab Coat).

H-Statements (Predicted): H315 (Causes skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation).

Solubility: Dissolve in DMSO for biological stock solutions (typically stable for 1 month at

-20°C).

References
BOC Sciences.Product Catalog: Ethyl 2-(4-Fluorobenzyl)oxazole-4-carboxylate (CAS

500367-20-4).[3] Retrieved from

ChemicalBook.CAS 500367-20-4 Product Database.[3] Retrieved from [4]

PubChem.Compound Summary: Oxazole Derivatives and Synthesis.[5] (General Reference

for Oxazole Chemistry). Retrieved from

Wipf, P. (1995). Synthetic Applications of Oxazoles.[5] Chemical Reviews. (Contextual

reference for oxazole synthesis logic).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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